2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(4-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-[3-[(2-fluorophenyl)methylsulfonyl]indol-1-yl]-N-(4-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C23H20FN3O3S/c1-16-10-11-25-22(12-16)26-23(28)14-27-13-21(18-7-3-5-9-20(18)27)31(29,30)15-17-6-2-4-8-19(17)24/h2-13H,14-15H2,1H3,(H,25,26,28)
• InChI Key: VNJPCDAHIMNEQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC=CC=C4F
• Molecular Formula: C23H20FN3O3S
• Molecular Weight: 437.5 g/mol

Description

2-(3-((2-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(4-methylpyridin-2-yl)acetamide, also known as FIIN-2, is a small molecule inhibitor that targets the fibroblast growth factor receptor (FGFR) family of tyrosine kinases. The FGFR family of proteins plays a crucial role in cell growth, differentiation, and survival, making them an attractive target for cancer therapy.

Scientific Research Applications

Antiallergic Agents

Research has explored the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides as potential antiallergic compounds. These molecules, including variations with fluorobenzyl groups, have shown significant potency in assays related to allergy inhibition, such as the ovalbumin-induced histamine release assay. Such studies indicate the potential of sulfonamide and indole derivatives in the development of antiallergic pharmaceuticals (Menciu et al., 1999).

Antibacterial Activity

Sulfone derivatives containing 1,3,4-oxadiazole moieties, structurally related to the query compound, have been studied for their antibacterial activities against rice bacterial leaf blight. This suggests the role of sulfonamide derivatives in agricultural applications, offering a way to combat plant diseases and improve crop resilience (Shi et al., 2015).

Enzyme Inhibition

Compounds featuring indole and sulfonamide functionalities have been evaluated for their enzyme inhibitory potential. Such studies are crucial for understanding the mechanism of action of potential therapeutic agents and for the design of new drugs targeting specific enzymes implicated in disease processes. The research into sulfonamide derivatives as enzyme inhibitors highlights their potential in drug development (Ilies et al., 2003).

Analgesic Agents

The synthesis and pharmacological evaluation of (indol-3-yl)alkylamides, including those with pyridin-yl acetamides, have shown promising analgesic properties. This research indicates the potential of these compounds in the development of new pain management solutions (Fouchard et al., 2001).